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Orientanol A: A Comprehensive Technical Guide
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Abstract

Orientanol A is a naturally occurring pterocarpan, a type of isoflavonoid, first isolated from the
wood of Erythrina orientalis (how more commonly known as Erythrina variegata)[1]. As a
member of the flavonoid family, a class of compounds known for a wide array of biological
activities, Orientanol A is of significant interest to the scientific community. This technical guide
provides a detailed overview of the known physical and chemical properties of Orientanol A,
its natural sources, and a summary of its biological activities. Detailed experimental protocols
for its isolation and characterization, as described in the primary literature, are also presented.
The information is structured to be a valuable resource for researchers in natural product
chemistry, pharmacology, and drug development.

Physical and Chemical Properties

Orientanol A is a complex heterocyclic compound. Its core structure is a pterocarpan skeleton,
characterized by a tetracyclic ring system. Key physical and chemical properties are
summarized in the table below.
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Property Value Source(s)

Molecular Formula C21H2407 [Phytochemistry, 1997]
Molecular Weight 388.41 g/mol [Phytochemistry, 1997]
Appearance Colorless Needles [Phytochemistry, 1997]
Melting Point 228-230 °C [Phytochemistry, 1997]
Optical Rotation [a]D?5 -263° (c 0.1, MeOH) [Phytochemistry, 1997]
CAS Number 190381-82-9 [1]

Chemical Class Isoflavonoid (Pterocarpan) [1]

Soluble in methanol,
B chloroform, dichloromethane,
Solubility [1]
ethyl acetate, DMSO, and

acetone.

Spectroscopic Data

The structure of Orientanol A was elucidated using a combination of spectroscopic
techniques, including Mass Spectrometry, 1H-NMR, and 13C-NMR.

Mass Spectrometry

High-resolution mass spectrometry is crucial for determining the elemental composition of a
molecule.
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lon m/z (Observed) Formula
[M]*+ 388.1521 C21H2407
Fragment 370 C21H2206
Fragment 355 C20H1906
Fragment 313 C18H170s
Fragment 177 C10H1103
Fragment 164 CoHsOs3

Fragment 149 CsHs0s3

Data sourced from the original structure elucidation paper (Phytochemistry, 1997).

NMR Spectroscopy

1H and 3C NMR data provide detailed information about the carbon-hydrogen framework of
Orientanol A. The following data were recorded in acetone-ds.

IH-NMR Spectroscopic Data (Acetone-ds)
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Chemical Shift (8)

Coupling Constant

Proton Multiplicity

ppm (J) Hz
H-1 6.42 d 2.5
H-2 6.61 dd 85,25
H-4 6.40 d 25
H-6ax 4.25 dd 11.0,5.0
H-6eq 3.65 t 11.0
H-6a 3.58 m
H-7 7.15 d 8.5
H-10 6.40 d 2.5
H-11a 5.48 d 6.5
3-OMe 3.77 S
H-2' 3.15 d 5.0
H-1' 1.15 S
H-4' 1.20 S
H-5' 1.25 S

Data sourced from Phytochemistry, 1997 and a 2024 study on E. fusca phytochemicals.[2]

13C-NMR Spectroscopic Data (Acetone-de)
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Carbon Chemical Shift (6) ppm
C-1 103.8
C-la 159.2
C-2 113.1
C-3 160.9
C-4 96.6
C-4a 157.0
C-6 67.2
C-6a 40.5
C-7 124.9
C-7a 118.0
C-8 131.2
C-9 106.5
C-10 109.8
C-10a 156.5
C-1l1a 79.8
3-OMe 55.6
C-1 78.6
c-2 72.9
C-3 27.1
c-4' 26.1
C-5 25.0

Data sourced from Phytochemistry, 1997 and confirmed in a 2018 review on NMR data
integrity.[3]
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Natural Sources and Isolation

Orientanol A is a natural product found in several species of the genus Erythrina.
Known Plant Sources:

o Erythrina orientalis (syn. Erythrina variegata) (Wood)[1]

» Erythrina fusca (Flower)[2]

o Erythrina sigmoidea (Stem Bark)

Experimental Protocol: Isolation of Orientanol A

The following protocol is based on the first reported isolation of Orientanol A from the wood of

Erythrina orientalis.

Workflow for the Isolation of Orientanol A
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Caption: Isolation workflow for Orientanol A.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1159813?utm_src=pdf-body-img
https://www.benchchem.com/product/b1159813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Extraction: Dried and chipped wood of Erythrina orientalis (2.0 kg) was extracted with
methanol at room temperature for three weeks. The solvent was then evaporated under
reduced pressure to yield a crude methanol extract (85 g).

e Solvent Partitioning: The methanol extract was suspended in water and partitioned with
chloroform (CHCIs). The chloroform-soluble fraction (35 g) was collected for further
purification.

e Column Chromatography: The CHCIs fraction was subjected to column chromatography on
silica gel. Elution with a solvent system of CHCIs-MeOH (97:3) yielded fractions containing
Orientanol A.

 Purification: The collected fractions were further purified by preparative thin-layer
chromatography (TLC) using a CHCIs-MeOH (95:5) solvent system to afford pure Orientanol
A (25 mg).

Biological Activity

The biological activities of Orientanol A have not been extensively studied. However, related
compounds from the Erythrina genus have demonstrated notable bioactivities.

Antibacterial Activity: In a study evaluating compounds from Erythrina fusca, Orientanol A was
found to be inactive against both Staphylococcus aureus and methicillin-resistant S. aureus
(MRSA) at concentrations exceeding 200 mg/L[1]. It is important to note that other
pterocarpans isolated from Erythrina species, such as Orientanol B, have shown significant
anti-MRSA activity[4].

Cytotoxic and Anti-inflammatory Activities: Currently, there is no specific data available in the
scientific literature regarding the cytotoxic or anti-inflammatory properties of Orientanol A.
However, flavonoids as a class are well-known for their potential in these areas, suggesting
that Orientanol A could be a candidate for future investigation.

Signaling Pathways
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To date, no specific signaling pathways have been elucidated for Orientanol A. As a member
of the flavonoid class, it may potentially interact with various cellular signaling cascades that
are known to be modulated by other flavonoids. These often include pathways related to
inflammation and cell survival, such as the NF-kB and MAPK pathways. The diagram below
illustrates a generalized signaling pathway often associated with the anti-inflammatory effects
of flavonoids.

Generalized Anti-Inflammatory Signaling Pathway for Flavonoids
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Caption: Generalized flavonoid anti-inflammatory pathway.
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Disclaimer: This diagram represents a general mechanism by which many flavonoids exert
anti-inflammatory effects. The specific interaction of Orientanol A with these or any other
signaling pathways has not been experimentally confirmed.

Conclusion

Orientanol A is a well-characterized pterocarpan from the Erythrina genus with defined
physical, chemical, and spectroscopic properties. While its own biological activity profile is
currently limited, the known activities of structurally related compounds suggest that further
investigation into its pharmacological potential is warranted. This guide serves as a
foundational resource for researchers interested in exploring the properties and potential
applications of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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